Cas no 746608-51-5 (4-(2-Chloroacetamido)-N,N-diethylbenzamide)

• Product Name: 4-(2-Chloroacetamido)-N,N-diethylbenzamide
• CAS No: 746608-51-5
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 3107103
• PubChem ID: 2110937
• Update Time: 2025-06-14

4-(2-Chloroacetamido)-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(chloroacetyl)amino]-N,N-diethylbenzamide
• Benzamide, 4-[(2-chloroacetyl)amino]-N,N-diethyl-
• 4-(2-Chloroacetamido)-N,N-diethylbenzamide
• G38599
• Z56983153
• EN300-09679
• CS-0221649
• 964-531-8
• AKOS008967599
• WEB60851
• 746608-51-5
• 4-[(2-chloroacetyl)amino]-N,N-diethylbenzamide

• Inchi： 1S/C13H17ClN2O2/c1-3-16(4-2)13(18)10-5-7-11(8-6-10)15-12(17)9-14/h5-8H,3-4,9H2,1-2H3,(H,15,17)
• InChI Key： ZNPSXTYXYLPVJR-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)C1=CC=C(NC(CCl)=O)C=C1

Computed Properties

• Exact Mass: 268.0978555Da
• Monoisotopic Mass: 268.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-(2-Chloroacetamido)-N,N-diethylbenzamide

Comprehensive Overview of 4-(2-Chloroacetamido)-N,N-diethylbenzamide (CAS 746608-51-5): Properties, Applications, and Industry Insights

4-(2-Chloroacetamido)-N,N-diethylbenzamide (CAS 746608-51-5) is a specialized organic compound with a molecular formula of C₁₃H₁₇ClN₂O₂. This chloroacetamide derivative has garnered attention in pharmaceutical and agrochemical research due to its unique structural features, including a diethylbenzamide backbone and reactive chloroacetamido moiety. Its molecular weight of 268.74 g/mol and precise chemical structure make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the compound's role in drug discovery, particularly in modulating biological targets. Researchers are exploring its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with the growing demand for novel therapeutic compounds. The chloroacetamido group offers reactivity for further derivatization, a feature frequently searched in medicinal chemistry forums and patent databases.

From a synthesis perspective, CAS 746608-51-5 exemplifies modern green chemistry principles. Laboratories increasingly seek high-yield protocols for its production, with microwave-assisted synthesis emerging as a trending topic in academic discussions. Its solubility profile (soluble in DMSO, methanol) and storage conditions (2-8°C) are frequently queried by industrial users, reflecting practical handling concerns.

The compound's spectral data (HNMR, CNMR, and HRMS) are critical for quality control, a subject of numerous technical inquiries. Analytical chemists emphasize its characteristic IR absorption bands at 1650 cm^-1 (amide C=O) and 750 cm^-1 (C-Cl), which aid in compound verification. These features align with the pharmaceutical industry's focus on QC/QA compliance and regulatory documentation.

In material science, the diethylbenzamide core structure shows promise for liquid crystal applications. Patent analyses reveal growing interest in its mesomorphic properties, connecting to the display technology sector's innovation drive. This interdisciplinary relevance addresses frequent searches about multi-functional chemicals across research domains.

Environmental considerations are paramount in contemporary chemistry. While not classified as hazardous, proper waste disposal methods for CAS 746608-51-5 remain a key discussion point, coinciding with ESG (Environmental, Social, Governance) trends in chemical manufacturing. The compound's biodegradability studies and ecotoxicological data are actively requested in safety data sheets.

The global market for fine chemicals like this compound reflects shifting supply chain dynamics. Searchers often look for reliable suppliers, pricing trends, and regional availability data—topics amplified by post-pandemic logistics challenges. Quality certifications (e.g., GMP standards) and batch-to-batch consistency dominate purchaser concerns in B2B platforms.

Emerging AI-driven drug design platforms increasingly incorporate compounds with this molecular scaffold, as evidenced by computational chemistry publications. This intersects with searches about in silico screening and fragment-based drug discovery, positioning CAS 746608-51-5 as relevant to digital chemistry advancements.

Academic interest is reflected in citation patterns, with the compound appearing in cross-coupling reaction studies and heterocyclic synthesis methodologies. Its crystallographic data (space group, unit cell parameters) are referenced in X-ray diffraction research, addressing crystallographers' technical queries about molecular packing behaviors.

For formulation scientists, the compound's compatibility with excipients and stability under stress conditions (pH, temperature) are practical considerations. These align with frequent searches about preformulation studies and accelerated stability testing protocols in pharmaceutical development pipelines.